1-benzyl-3,5-dibromo-4-nitro-1H-pyrazole
Description
1-Benzyl-3,5-dibromo-4-nitro-1H-pyrazole (BDNPy) is a heterocyclic compound with the molecular formula C7H6Br2N2O2. It is a nitrogen and oxygen containing compound with a five-membered ring structure, and is a member of the pyrazole family. This compound has been studied extensively in the scientific community due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Coordination Chemistry and Spectroscopy
The study by Boča, Jameson, and Linert (2011) reviews the chemistry and properties of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine complexes. This review highlights the preparation, properties, and applications of these compounds, including their spectroscopic, structural, magnetic properties, and biological and electrochemical activity, suggesting potential areas of application for similar pyrazole derivatives (Boča, Jameson, & Linert, 2011).
Organic Synthesis
Research by Larina (2023) provides extensive data on the stereochemical structure of functionalized organophosphorus azoles, including pyrazoles, using NMR spectroscopy and quantum chemistry. This indicates the importance of pyrazole derivatives in understanding the structure and reactivity of organophosphorus compounds, which could be relevant for the study and application of "1-benzyl-3,5-dibromo-4-nitro-1H-pyrazole" (Larina, 2023).
Therapeutic Applications
Shaaban, Mayhoub, and Farag (2012) discuss the therapeutic applications of pyrazoline derivatives, highlighting their significant pharmacological effects such as antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer properties. This review suggests that pyrazole derivatives, potentially including "this compound," could have a wide range of therapeutic applications (Shaaban, Mayhoub, & Farag, 2012).
Properties
IUPAC Name |
1-benzyl-3,5-dibromo-4-nitropyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Br2N3O2/c11-9-8(15(16)17)10(12)14(13-9)6-7-4-2-1-3-5-7/h1-5H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNMYBBCIGXBZGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=C(C(=N2)Br)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Br2N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60599283 |
Source
|
| Record name | 1-Benzyl-3,5-dibromo-4-nitro-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60599283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
155601-03-9 |
Source
|
| Record name | 1-Benzyl-3,5-dibromo-4-nitro-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60599283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[3-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine](/img/structure/B1287248.png)
![2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride](/img/structure/B1287283.png)
